Tetrabromophthalic Anhydride Tetrabromophthalic Anhydride Tetrabromophthalic anhydride is a pale yellow crystalline solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 632-79-1
VCID: VC0132299
InChI: InChI=1S/C8Br4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
SMILES: C12=C(C(=C(C(=C1Br)Br)Br)Br)C(=O)OC2=O
Molecular Formula: C8Br4O3
Molecular Weight: 463.7 g/mol

Tetrabromophthalic Anhydride

CAS No.: 632-79-1

Reference Standards

VCID: VC0132299

Molecular Formula: C8Br4O3

Molecular Weight: 463.7 g/mol

Tetrabromophthalic Anhydride - 632-79-1

CAS No. 632-79-1
Product Name Tetrabromophthalic Anhydride
Molecular Formula C8Br4O3
Molecular Weight 463.7 g/mol
IUPAC Name 4,5,6,7-tetrabromo-2-benzofuran-1,3-dione
Standard InChI InChI=1S/C8Br4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
Standard InChIKey QHWKHLYUUZGSCW-UHFFFAOYSA-N
SMILES C12=C(C(=C(C(=C1Br)Br)Br)Br)C(=O)OC2=O
Canonical SMILES C12=C(C(=C(C(=C1Br)Br)Br)Br)C(=O)OC2=O
Colorform NEEDLES FROM ACETIC ACID-XYLENE
Pale yellow crystalline solid
Melting Point 535.1 to 536.9 °F (NTP, 1992)
275.0 °C
279.5-280.5 °C
Physical Description Tetrabromophthalic anhydride is a pale yellow crystalline solid. (NTP, 1992)
DryPowde
Description Tetrabromophthalic anhydride is a pale yellow crystalline solid. (NTP, 1992)
Solubility Insoluble (NTP, 1992)
INSOL IN WATER, ALC; SLIGHTLY SOL IN BENZENE; SLIGHTLY SOL IN ORG SOLVENTS; SOL IN NITROBENZENE
Insoluble in alcohol. Slightly soluble in ketone, chlorinated and aromatic solvents.
Synonyms 4,5,6,7-Tetrabromo-1,3-isobenzofurandione; 4,5,6,7-Tetrabromoisobenzofuran-_x000B_1,3-dione; Bromphthal; FG 4000; FireMaster PHT 4; NSC 4874; PHT 4; Saytex RB 49; Tetrabromophthalic Acid Anhydride;
PubChem Compound 12443
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator